Cas no 919217-49-5 (1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 919217-49-5
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 2111559
• Update Time: 2023-11-21

1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-1-(2-methylphenyl)-4H-Pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-methylphenyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-methylphenyl)-1H,2H,4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2-methylphenyl)-1h-pyrazolo[3,4-d]pyrimidin-4-ol
• STL488894
• STL087654
• SBB081960
• BBL002378
• NE39686
• ST50769672
• H7787
• 1-(2-methylphenyl)pyrazolo[5,4-d]pyrimidin-4-ol
• 1-(o-tolyl)-1H-pyrazolo[3,4-d]py
• CID 135629821
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-(2-methylphenyl)-
• 1-(O-tolyl)-1h-pyrazolo[3,4-d]pyrimidin-4-ol
• 1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C12H10N4O/c1-8-4-2-3-5-10(8)16-11-9(6-15-16)12(17)14-7-13-11/h2-7H,1H3,(H,13,14,17)
• InChI Key： HJCRMBPAGYFMQE-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 343
• Topological Polar Surface Area: 59.3

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 440.1±37.0 °C(Predicted)
• pka: 0.49±0.20(Predicted)